Cas no 6343-04-0 (2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid)

2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid structure
6343-04-0 structure
Product name:2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid
CAS No:6343-04-0
MF:C20H18O6
MW:354.353326320648
CID:1651793
PubChem ID:5355889

2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid
    • 3-Methoxy-4-benzyloxy-cinnamylidenmalonsaeure
    • NSC46690
    • AC1NS8AS
    • Purified pyronine B
    • 3-Methoxy-4-benzyloxy-cinnamylidenmalonsaeure; NSC46690; AC1NS8AS; Purified pyronine B;
    • NSC-46690
    • DTXSID20418042
    • 6343-04-0
    • Inchi: InChI=1S/C20H18O6/c1-25-18-12-14(8-5-9-16(19(21)22)20(23)24)10-11-17(18)26-13-15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,21,22)(H,23,24)/b8-5+
    • InChI Key: MSOHYBCKDYXNBL-VMPITWQZSA-N
    • SMILES: COC1=C(C=CC(=C1)C=CC=C(C(=O)O)C(=O)O)OCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 354.11034
  • Monoisotopic Mass: 354.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1Ų
  • XLogP3: 4.6

Experimental Properties

  • PSA: 93.06
  • LogP: 3.38300

Recommend Articles

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司